2-Amino-5-chloro-N-morpholinobenzamide
Description
2-Amino-5-chloro-N-morpholinobenzamide is a benzamide derivative characterized by a morpholino group (-N-morpholino) at the amide nitrogen and a chlorine substituent at the 5-position of the benzamide ring. Benzamide derivatives are widely studied for their pharmacological relevance, including kinase inhibition and antimicrobial activity .
Properties
Molecular Formula |
C11H14ClN3O2 |
|---|---|
Molecular Weight |
255.70 g/mol |
IUPAC Name |
2-amino-5-chloro-N-morpholin-4-ylbenzamide |
InChI |
InChI=1S/C11H14ClN3O2/c12-8-1-2-10(13)9(7-8)11(16)14-15-3-5-17-6-4-15/h1-2,7H,3-6,13H2,(H,14,16) |
InChI Key |
PKQLIIVSHCUBJT-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1NC(=O)C2=C(C=CC(=C2)Cl)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
Substituent Effects: The morpholino group in 2-Amino-5-chloro-N-morpholinobenzamide improves hydrophilicity compared to carbamoylphenyl () or fluorophenyl () groups, which may enhance bioavailability .
Molecular Complexity: The compound in exhibits higher molecular weight (408.28 g/mol) due to dual chloro groups and a morpholinoacetamido side chain, which may complicate pharmacokinetics but improve target specificity .
The morpholino group’s electron-rich nature may enhance interactions with enzymatic active sites . Derivatives with fluorophenyl groups () often show improved metabolic stability due to fluorine’s electronegativity, but this may reduce solubility compared to morpholino-containing analogs .
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